2,3-Diaza-4-phenyl-1-prop-2-ynylthiobuta-1,3-dienylamine hydrochloride

• IUPAC Name: prop-2-ynyl N'-[(E)-benzylideneamino]carbamimidothioate;hydrochloride
• InChI: InChI=1S/C11H11N3S.ClH/c1-2-8-15-11(12)14-13-9-10-6-4-3-5-7-10;/h1,3-7,9H,8H2,(H2,12,14);1H/b13-9+
• InChI Key: ORVIFFIXDWXDEQ-KJEVSKRMSA-N
• Canonical SMILES: C#CCSC(=NN=CC1=CC=CC=C1)N.Cl
• Isomeric SMILES: C#CCS/C(=N\N=C\C1=CC=CC=C1)/N.Cl
• Molecular Formula: C11H12ClN3S
• Molecular Weight: 253.75 g/mol

Description

2,3-Diaza-4-phenyl-1-prop-2-ynylthiobuta-1,3-dienylamine hydrochloride, commonly referred to as DPT-HCl, is an organic compound and a derivative of thiobutanediamine. It is a white crystalline solid with a melting point of approximately 101-103°C. DPT-HCl has been widely used in scientific research due to its unique properties and wide range of applications.

Scientific Research Applications

DPT-HCl has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of organic compounds and as a catalyst in the synthesis of polymers. It has also been used in the synthesis of pharmaceuticals and agrochemicals. Additionally, DPT-HCl has been used as a ligand in coordination chemistry and as a ligand for the synthesis of metal complexes.

Mechanism of Action

DPT-HCl acts as a Lewis acid, meaning that it can accept electrons from a Lewis base. This allows it to form complexes with other molecules. DPT-HCl can act as a ligand, forming complexes with metal ions, or as a catalyst, promoting reactions between other molecules.
Biochemical and Physiological Effects
DPT-HCl has a range of biochemical and physiological effects. It has been found to be an inhibitor of monoamine oxidase, an enzyme involved in the metabolism of neurotransmitters. Additionally, it has been found to increase the activity of the enzyme acetylcholinesterase, which is involved in the regulation of acetylcholine levels in the brain. Finally, DPT-HCl has been found to have anticonvulsant, sedative, and anxiolytic effects in animal studies.

Advantages and Limitations for Lab Experiments

DPT-HCl has several advantages for laboratory experiments. It is a relatively stable compound, making it suitable for use over a wide range of temperatures and pH levels. Additionally, it is a relatively inexpensive compound, making it a cost-effective choice for many experiments. The main limitation of DPT-HCl is that it is not soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are several potential future directions for the use of DPT-HCl in scientific research. It could be used to further investigate its biochemical and physiological effects, such as its potential therapeutic applications. Additionally, it could be used in the development of new metal complexes and organic compounds. Finally, it could be used as a catalyst in the synthesis of polymers and other materials.

Synthesis Methods

DPT-HCl can be synthesized through a two-step process. The first step involves the reaction of 2,3-diaminopropylthiol and 2-chlorobutyraldehyde in an aqueous solution of sodium hydroxide. This reaction yields 2,3-diaza-4-phenyl-1-prop-2-ynylthiobuta-1,3-dienylamine hydrochloride. The second step involves the reaction of the intermediate with hydrochloric acid to yield the final product.